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Compound of Interest

Compound Name: Tetrahydrofuran

Cat. No.: B095107

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the primary industrial methods for the
production of Tetrahydrofuran (THF), a crucial solvent and precursor in the chemical and
pharmaceutical industries. The following sections detail the core production routes, including
experimental protocols, quantitative data, and process flow diagrams.

Reppe Process

The Reppe process, a classic method for 1,4-butanediol (BDO) and THF synthesis, is based on
the reaction of acetylene and formaldehyde.[1][2] While it is a mature and high-yield
technology, the handling of highly flammable acetylene presents safety challenges.[3]

Experimental Protocol

The Reppe process consists of three main stages:

» Ethynylation of Formaldehyde: Acetylene reacts with an aqueous solution of formaldehyde in
the presence of a copper acetylide catalyst, often supported on silica gel and promoted with
bismuth salts.[4] This reaction is typically carried out at temperatures of 90-110°C and
pressures around 0.5 MPa to produce 1,4-butynediol.[5]

o Hydrogenation of 1,4-Butynediol: The resulting 1,4-butynediol is then hydrogenated in a two-
step process. The first step, hydrogenation to 1,4-butenediol, is followed by a second
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hydrogenation to yield 1,4-butanediol. This is typically performed using a nickel-based
catalyst.[4]

o Dehydration of 1,4-Butanediol: The purified 1,4-butanediol is then subjected to acid-
catalyzed dehydration to form THF.[6][7] A common method involves adding 1,4-butanediol
to a 22% aqueous sulfuric acid solution at 100°C. The THF-water azeotrope is distilled off at
approximately 80°C.[8] The crude THF is then purified, often by extractive distillation, to
remove water.[9] The yield of THF in this dehydration step can be as high as 99% or more.[8]

Reaction Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. Abrief description of 1,4-Butanediol synthesis method_Chemicalbook [chemicalbook.com]

e 2. Application and Market of 1,4-butanediol Production of Reppe Method in China, American
Journal of Chemical Engineering, Science Publishing Group [sciencepublishinggroup.com]

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b095107?utm_src=pdf-body-img
https://www.benchchem.com/product/b095107?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/article/a-brief-description-of-1-4-butanediol-synthesis-method.htm
https://www.sciencepublishinggroup.com/article/10.11648/10053197
https://www.sciencepublishinggroup.com/article/10.11648/10053197
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

3. Breaking Down the Reactor: The Industrial Production Process of 1,4-Butanediol (BDO)
[chemanalyst.com]

o 4. researchgate.net [researchgate.net]
e 5.2024.sci-hub.se [2024.sci-hub.se]

e 6. Kinetics and mechanism of tetrahydrofuran synthesis via 1,4-butanediol dehydration in
high-temperature water - PubMed [pubmed.ncbi.nim.nih.gov]

e 7.pubs.acs.org [pubs.acs.org]

e 8. 5 production methods of THF - Shenyang East Chemical Science-Tech Co., Ltd. (ES
CHEM Co.,Ltd) [eschemy.com]

e 9. US4918204A - Tetrahydrofuran purification - Google Patents [patents.google.com]

« To cite this document: BenchChem. [Industrial Production of Tetrahydrofuran: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095107#industrial-production-methods-for-
tetrahydrofuran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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